Cas no 57449-30-6 ((2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate)

• Product Name: (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate
• CAS No: 57449-30-6
• Molecular Formula: C₁₁H₁₄O₆
• Molecular Weight: 242.22526
• CID: 1604601
• PubChem ID: 124929

(2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate Properties

Names and Identifiers

• (2E)-but-2-en-1-yl (3S,4S,5S)-3,4,5-trihydroxy-6-oxocyclohex-1-ene-1-carboxylate
• 57449-30-6
• [(3R,4R,5R)-3,4,5-Trihydroxy-6-oxocyclohexen-1-yl]methyl but-2-enoate
• COTC
• Crotonyloxymethyl-4,5,6-trihydroxycyclohex-2-enone
• 2-Butenoic acid, (6-oxo-3,4,5-trihydroxy-1-cyclohexen-1-yl)methyl ester, (3R-(3-alpha,4-alpha,5-alpha))-

• InChIKey： PSJQCAMBOYBQEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O6/c1-2-3-8(13)17-5-6-4-7(12)10(15)11(16)9(6)14/h2-4,7,10-12,15-16H,5H2,1H3
• SMILES： C\C=C\C(=O)OCC1=CC(O)C(O)C(O)C1=O |t:7|

Computed Properties

• Exact Mass: 242.07902
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.079038
• Heavy Atom Count: 17
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 104

Experimental Properties

• PSA: 104.06
• Refractive Index: 1.604
• Boiling Point: 432.6°C at 760 mmHg
• Flash Point: 168.6°C
• Density: 1.459

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters